Antroquinonol
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Overview
Description
Antroquinonol is an enone that is cyclohex-2-en-1-one substituted by a hydroxy group at position 4, methoxy groups at positions 2 and 3, a methyl group at position 6 and a (2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl group at position 5 (the 4R,5R,6R stereoisomer). It is isolated from the solid-state fermented mycelium of the fungus Antrodia camphorata and has been found to exhibit potent cytotoxicity against a number of human cancer cell lines. However, a synthesis-enabled biological re-examination published in 2016, revealed minimal in vitro and in vivo antitumour activity in preclinical models. It has a role as an antineoplastic agent and a fungal metabolite. It is an enone, a secondary alcohol and an enol ether.
Antroquinonol has been used in trials studying the treatment of Hyperlipidemias, Non-small Cell Lung Cancer, and Non-small Cell Lung Cancer Stage IV.
Scientific Research Applications
Obesity Management
Antroquinonol has shown potential in managing obesity, particularly in reducing abdominal and hepatic fat accumulation in rats fed an obesogenic diet. This effect is attributed to its influence on hepatic lipid metabolism and inflammation modulation (Chen, Yeh, Tan, & Yang, 2019).
Cancer Treatment
Antroquinonol exhibits notable anti-cancer properties, particularly against non-small-cell lung cancer (NSCLC). It has been found to inhibit tumor growth and metastasis in NSCLC cells, potentially through modulating specific gene expression profiles related to cancer progression (Hsieh, Chen, Yu, Wen, Liu, & Yang, 2009).
Immunomodulatory Effects
Research indicates that antroquinonol can exert immunosuppressive effects, particularly on CD8+ T cell proliferation. This capability is significant in resisting depigmentation induced by oxidative stress, suggesting its potential in treating skin-related conditions (Guan, Li, Song, Xu, Li, & Xu, 2017).
Neuroprotective Potential
Antroquinonol has shown promise in neuroprotection, particularly in Alzheimer’s disease models. It appears to lower brain amyloid-β levels and improve spatial learning and memory, indicating its potential therapeutic role in neurodegenerative diseases (Chang, Chen, & Cheng, 2015).
Antidiabetic Properties
In the context of diabetes management, antroquinonol has demonstrated antihyperglycemic properties. It shows potential as an antidiabetic agent through its glucose-lowering effects in both in vitro and in vivo studies (Sulake, Lin, Hsu, Weng, & Chen, 2015).
Cardiovascular Health
Studies suggest that antroquinonol may benefit cardiovascular health. It has been observed to modulate the development of atherosclerosis in animal models, potentially offering a new strategy for preventing this common cardiovascular condition (Lin, Lee, Tzeng, Yang, Ho, Hueng, Chang, Huang, Lin, & Chen, 2014).
properties
CAS RN |
1010081-09-0 |
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Product Name |
Antroquinonol |
Molecular Formula |
C24H38O4 |
Molecular Weight |
390.6 g/mol |
IUPAC Name |
(4R,5R,6R)-4-hydroxy-2,3-dimethoxy-6-methyl-5-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl]cyclohex-2-en-1-one |
InChI |
InChI=1S/C24H38O4/c1-16(2)10-8-11-17(3)12-9-13-18(4)14-15-20-19(5)21(25)23(27-6)24(28-7)22(20)26/h10,12,14,19-20,22,26H,8-9,11,13,15H2,1-7H3/b17-12+,18-14+/t19-,20-,22-/m1/s1 |
InChI Key |
LJTSIMVOOOLKOL-FNRDIUJOSA-N |
Isomeric SMILES |
C[C@@H]1[C@H]([C@H](C(=C(C1=O)OC)OC)O)C/C=C(\C)/CC/C=C(\C)/CCC=C(C)C |
SMILES |
CC1C(C(C(=C(C1=O)OC)OC)O)CC=C(C)CCC=C(C)CCC=C(C)C |
Canonical SMILES |
CC1C(C(C(=C(C1=O)OC)OC)O)CC=C(C)CCC=C(C)CCC=C(C)C |
Appearance |
Solid powder |
Other CAS RN |
1010081-09-0 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
(+)-antroquinonol A antroquinonol antroquinonol A antroquinonol D |
Origin of Product |
United States |
Retrosynthesis Analysis
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